Cas no 1708264-18-9 (3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole)

• Product Name: 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole
• CAS No: 1708264-18-9
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• MDL: MFCD27974989
• CID: 5580378
• PubChem ID: 68927659
• Update Time: 2025-10-28

3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole
• 3-[3-(1-Methyl-1H-pyrrol-2-yl)-[1,2,4]oxadiazol-5-yl]-piperidine
• Piperidine, 3-[3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl]-

• MDL： MFCD27974989
• Inchi： 1S/C12H16N4O/c1-16-7-3-5-10(16)11-14-12(17-15-11)9-4-2-6-13-8-9/h3,5,7,9,13H,2,4,6,8H2,1H3
• InChI Key： HMVQSGOCMFCQCD-UHFFFAOYSA-N
• SMILES： N1CCCC(C2ON=C(C3=CC=CN3C)N=2)C1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 409.8±55.0 °C(Predicted)
• pka: 8.92±0.10(Predicted)

Additional information on 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole

Exploring the Potential of 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole (CAS No. 1708264-18-9) in Modern Chemistry

The compound 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole (CAS No. 1708264-18-9) has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic molecule, featuring both a pyrrole and a piperidine moiety linked via a 1,2,4-oxadiazole ring, presents a unique structural framework that is highly relevant to contemporary pharmaceutical research. Its molecular architecture makes it a promising candidate for various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the key reasons behind the growing interest in 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole is its potential role in addressing neurodegenerative diseases, a hot topic in modern healthcare. Researchers are actively exploring compounds with piperidine and pyrrole functionalities due to their ability to modulate neurotransmitter systems. The presence of the 1,2,4-oxadiazole ring further enhances its bioactivity, making it a versatile scaffold for designing novel small-molecule therapeutics.

From a synthetic chemistry perspective, CAS No. 1708264-18-9 offers intriguing possibilities. The 1,2,4-oxadiazole core is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-target interactions. Recent studies have highlighted its potential as a kinase inhibitor, particularly in the context of cancer research, where targeted therapies are in high demand. This aligns with the current trend in precision medicine, where researchers are seeking compounds with high selectivity and minimal side effects.

The pharmacological profile of 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole is also being investigated for its potential in treating inflammatory disorders. The piperidine moiety, in particular, is a common feature in many anti-inflammatory drugs, and its combination with the pyrrole ring could lead to synergistic effects. This is especially relevant given the rising global prevalence of chronic inflammatory conditions, making it a timely subject for research and development.

In the realm of computational chemistry, CAS No. 1708264-18-9 has been the subject of molecular docking studies to predict its binding affinity with various biological targets. These in silico approaches are increasingly popular as they accelerate the drug discovery process. The compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for further in vitro and in vivo studies, particularly in the context of blood-brain barrier permeability, a critical factor for CNS-active drugs.

The commercial potential of 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole is also noteworthy. With the pharmaceutical industry's growing focus on heterocyclic compounds, this molecule represents a valuable intermediate for the synthesis of more complex drug candidates. Its structural versatility allows for various modifications, enabling medicinal chemists to fine-tune its properties for specific applications. This adaptability is particularly important in the current landscape of personalized medicine.

From a safety and regulatory standpoint, CAS No. 1708264-18-9 has shown promising preliminary results in early-stage toxicity studies. While comprehensive data is still being gathered, the absence of reactive functional groups in its structure suggests a favorable safety profile. This is crucial for its potential transition from research chemical to drug candidate, as safety concerns often derail promising compounds in later stages of development.

The synthesis of 3-(1-methyl-1H-pyrrol-2-yl)-5-(piperidin-3-yl)-1,2,4-oxadiazole typically involves cyclocondensation reactions between appropriate precursors. Recent advances in green chemistry have led to more efficient synthetic routes with higher yields and reduced environmental impact. These improvements are particularly important given the increasing emphasis on sustainable pharmaceutical manufacturing practices in the chemical industry.

Looking ahead, the future of CAS No. 1708264-18-9 appears bright. As research continues to uncover its potential applications, we may see this compound play a significant role in addressing some of modern medicine's most pressing challenges. Its unique combination of pyrrole, piperidine, and 1,2,4-oxadiazole moieties provides a rich platform for further exploration and development in the exciting field of medicinal chemistry.